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Abstract
Triphenylgermanol ((C₆H₅)₃GeOH), also known as triphenylgermanium hydroxide, is an

organogermanium compound featuring a germanium atom bonded to three phenyl groups and

a hydroxyl group. While its carbon analog, triphenylmethanol, is a well-studied compound,

triphenylgermanol is a more specialized chemical entity. This guide provides a

comprehensive overview of the available technical data on the physical and chemical

properties of triphenylgermanol, with a focus on its crystal structure. Due to the limited

availability of extensive experimental data in publicly accessible literature, this guide also infers

certain properties and methodologies based on established chemical principles and the known

characteristics of analogous compounds.

Physical Properties
The physical properties of triphenylgermanol are primarily defined by its solid-state structure.

Unlike its carbon counterpart, triphenylmethanol, which is a white crystalline solid with a melting

point in the range of 160-163 °C, specific physical constants for triphenylgermanol, such as a

precise melting point and boiling point, are not widely reported in readily available literature.

However, detailed crystallographic data provides significant insight into its physical nature.
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The crystal structure of triphenylgermanol has been determined by X-ray diffraction, revealing

a triclinic crystal system. The germanium atom is tetrahedrally coordinated. The asymmetric

unit of the crystal structure contains eight independent molecules, which form two separate

hydrogen-bonded tetramers.[1]

Table 1: Crystallographic Data for Triphenylgermanol[1]

Parameter Value

Molecular Formula C₁₈H₁₆GeO

Molecular Weight 320.9 g/mol

Crystal System Triclinic

Space Group Pī

a 15.408(6) Å

b 19.974(7) Å

c 23.264(11) Å

α 107.78(4)°

β 103.54(4)°

γ 101.51(3)°

Volume 6338(5) Å³

Z 16

Calculated Density (Dx) 1.34 g/cm³

Molecular Geometry
The germanium atom at the core of the triphenylgermanol molecule exhibits tetrahedral

geometry. The three phenyl groups and the hydroxyl group are arranged around this central

atom. The key bond lengths determined from the crystal structure analysis are summarized

below.

Table 2: Key Bond Lengths in Triphenylgermanol[1]
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Bond Mean Bond Length (Å)

Ge-O 1.791(7)

Ge-C 1.931(8)

The hydrogen bonding between the hydroxyl groups of adjacent molecules is a defining feature

of the solid-state structure, with O--H...O distances in the range of 2.609(11) to 2.657(11) Å.[1]

Chemical Properties
Detailed experimental studies on the chemical reactivity of triphenylgermanol are not

extensively documented in common chemical literature. However, its properties can be inferred

from the behavior of analogous organogermanium and organosilicon hydroxides.

The Ge-OH bond is expected to be polar, and the compound can likely act as a weak acid. The

presence of the bulky phenyl groups provides significant steric hindrance around the

germanium center, which will influence its reactivity. Reactions involving the hydroxyl group,

such as condensation to form a germoxane ((Ph₃Ge)₂O), are plausible under appropriate

conditions (e.g., heating or in the presence of a dehydrating agent).

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of triphenylgermanol is not readily

available in the searched literature. However, a common and logical method for its preparation

would be the hydrolysis of a corresponding triphenylgermanium halide, such as

triphenylgermanium bromide or chloride. This type of reaction is a standard procedure in

organometallic chemistry.

General Synthesis Methodology via Hydrolysis
The following is a generalized protocol based on common laboratory practices for the synthesis

of analogous compounds. Note: This is a representative workflow and has not been verified

against a specific published procedure for triphenylgermanol.

Reaction Scheme:

(C₆H₅)₃Ge-X + H₂O → (C₆H₅)₃Ge-OH + HX (where X = Cl, Br)
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Materials and Reagents:

Triphenylgermanium bromide or chloride

A suitable organic solvent (e.g., diethyl ether, tetrahydrofuran)

A weak base (e.g., sodium bicarbonate or a dilute aqueous solution of sodium hydroxide) to

neutralize the hydrohalic acid byproduct

Deionized water

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Solvents for recrystallization (e.g., a mixture of a polar and non-polar solvent like

ethanol/water or hexane/ethyl acetate)

Procedure:

Dissolution: Dissolve the triphenylgermanium halide in the chosen organic solvent in a flask.

Hydrolysis: Add an aqueous solution of a weak base dropwise to the stirred solution of the

triphenylgermanium halide at room temperature. The reaction is typically monitored by thin-

layer chromatography (TLC) to assess the consumption of the starting material.

Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate

the organic layer. Wash the organic layer with deionized water and then with a saturated

brine solution to remove any remaining water-soluble impurities.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent. Filter off

the drying agent and remove the solvent from the filtrate using a rotary evaporator.

Purification: The crude triphenylgermanol is then purified by recrystallization from a suitable

solvent system to obtain the final product as a crystalline solid.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the generalized synthesis protocol

described above.
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A generalized workflow for the synthesis of Triphenylgermanol.

Spectral Data
Specific, authenticated NMR, IR, and mass spectra for triphenylgermanol are not readily

available in the public domain. For a definitive characterization, it would be necessary to

acquire these spectra experimentally on a purified sample. However, based on the known

structure, the expected spectral features can be predicted.

¹H NMR: The spectrum would be expected to show signals in the aromatic region

(approximately 7.0-8.0 ppm) corresponding to the protons of the three phenyl groups. A

signal for the hydroxyl proton would also be present, the chemical shift of which would be

dependent on the solvent and concentration.

¹³C NMR: The spectrum would show characteristic signals for the aromatic carbons of the

phenyl rings. The carbon atom attached to the germanium would likely appear at a distinct

chemical shift.

IR Spectroscopy: The infrared spectrum should exhibit a characteristic broad absorption

band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the

hydroxyl group. Strong absorptions corresponding to the aromatic C-H and C-C stretching

vibrations of the phenyl groups would also be prominent.

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

corresponding to the molecular weight of triphenylgermanol (320.9 g/mol ), taking into

account the isotopic distribution of germanium. Fragmentation patterns would likely involve

the loss of the hydroxyl group and phenyl rings.

Biological Activity and Signaling Pathways
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There is no significant information in the available literature to suggest that triphenylgermanol
has any well-characterized biological activity or is involved in any specific signaling pathways.

Organogermanium compounds can have a wide range of biological effects, but

triphenylgermanol itself does not appear to be a focus of research in drug development or

molecular biology. Therefore, a diagram of a signaling pathway involving this compound cannot

be provided.

Conclusion
Triphenylgermanol is an organogermanium compound for which detailed crystallographic data

is available, providing a solid foundation for understanding its physical and molecular structure.

While comprehensive experimental data on its chemical reactivity, detailed synthesis protocols,

and spectral characterization are not widely disseminated in readily accessible literature, its

properties and synthesis can be reasonably inferred from the behavior of analogous

compounds. For researchers and scientists working with this compound, the information

provided in this guide serves as a foundational reference, though experimental verification of its

properties is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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